Cas no 123-04-6 (3-(Chloromethyl)heptane)

• Product Name: 3-(Chloromethyl)heptane
• CAS No: 123-04-6
• MF: C₈H₁₇Cl
• MW: 148.673581838608
• MDL: MFCD00018940
• CID: 36064
• PubChem ID: 87566531
• Update Time: 2025-05-22

3-(Chloromethyl)heptane Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)heptane
• Isooctylchloride
• 1-chloro-2-ethylhexane
• 2-Ethylhexyl chloride
• 3-(Chloromethyl)-Heptane
• 2-Aethyl-hexylchlorid
• 3-Chlormethyl-heptan
• 3-chloromethyl-heptan
• 3-chloromethyl-heptane
• Barchlor(R) 8I
• Chloro-iso-octane
• TIMTEC-BB SBB005809
• 3-(Chlormethyl)heptan
• 3-(chloromethyl)-heptan
• 2-Ethylhexylchloride
• Heptane, 3-(chloromethyl)-
• 3-Chloromethylheptane
• WLVCBAMXYMWGLJ-UHFFFAOYSA-N
• Hexane, 1-chloro-2-ethyl-,
• Hexane, 1-chloro-2-ethyl-
• HEPTANE, 3-CHLOROMETHYL-
• NSC8883
• 1T84ZY4DN7
• 2-Ethylhexylchlorid
• 3-Chloromethyl heptane
• AI3-28590
• MFCD00018940
• NS00009091
• BRN 1697456
• SCHEMBL606320
• 4-01-00-00430 (Beilstein Handbook Reference)
• 1230-40-6
• DTXSID40861758
• InChI=1/C8H17Cl/c1-3-5-6-8(4-2)7-9/h8H,3-7H2,1-2H3
• UNII-1T84ZY4DN7
• WLVCBAMXYMWGLJ-UHFFFAOYSA-
• CS-W016329
• 123-04-6
• BS-42104
• EC 204-594-4
• AKOS009156556
• D89423
• FT-0612281
• Q27894053
• EINECS 204-594-4
• EN300-673941
• NSC 8883
• AMY9424
• NSC-8883
• DB-041705

• MDL： MFCD00018940
• Inchi： 1S/C8H17Cl/c1-3-5-6-8(4-2)7-9/h8H,3-7H2,1-2H3
• InChI Key： WLVCBAMXYMWGLJ-UHFFFAOYSA-N
• SMILES： ClCC(CC)CCCC
• BRN： 1697456

Computed Properties

• Exact Mass: 148.10200
• Monoisotopic Mass: 148.101878
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 52.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.882
• Melting Point: -70 ºC
• Boiling Point: 169°C(lit.)
• Flash Point: 60 ºC
• Refractive Index: 1.432-1.436
• Water Partition Coefficient: 0.0503 g/L (20 ºC)
• PSA: 0.00000
• LogP: 3.44160
• FEMA: 2885
• Solubility: It is an excellent solvent for grease and wax. The solubility in water at 20 ℃ is 0.1%; The solubility of water in 1-chloro-2-ethylhexane is 0.1%.

3-(Chloromethyl)heptane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H315,H413
• Warning Statement： P210,P233,P240,P241,P242,P243,P264,P273,P280,P303+P361+P353,P321,P332+P313,P362,P370+P378,P501
• Hazardous Material transportation number：1993
• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39-S26
• RTECS：MI8760000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Packing Group：I; II; III
• Packing Group：I; II; III
• Risk Phrases：R36/37/38
• HazardClass：3
• PackingGroup：III
• Storage Condition：Keep away from high temperatures, sparks and flames.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 3-(Chloromethyl)heptane

3-(Chloromethyl)heptane (CAS No. 123-04-6): Properties, Applications, and Market Insights

3-(Chloromethyl)heptane (CAS No. 123-04-6) is a versatile chlorinated hydrocarbon with significant applications in organic synthesis and industrial processes. This compound, also known as heptyl chloromethyl ether, features a seven-carbon alkyl chain with a chloromethyl functional group, making it valuable for various chemical transformations. Its molecular formula is C₈H₁₇Cl, and it typically appears as a colorless to pale yellow liquid with a mild odor.

The physical and chemical properties of 3-(Chloromethyl)heptane contribute to its utility in research and industry. It has a boiling point of approximately 180-185°C and a density of around 0.89 g/cm³. The presence of the chloromethyl group enhances its reactivity, particularly in nucleophilic substitution reactions, which are widely exploited in synthetic chemistry. Researchers often use this compound as an intermediate in the production of surfactants, lubricant additives, and specialty chemicals.

One of the most common applications of 3-(Chloromethyl)heptane is in the synthesis of quaternary ammonium compounds, which are essential in fabric softeners, disinfectants, and phase-transfer catalysts. With growing interest in green chemistry and sustainable manufacturing, scientists are exploring eco-friendly methods to produce and utilize this compound. Recent studies highlight its potential in creating biodegradable surfactants, aligning with global trends toward environmentally friendly products.

In the pharmaceutical industry, 3-(Chloromethyl)heptane serves as a building block for drug development. Its ability to introduce alkyl chains into molecular structures makes it valuable for modifying drug solubility and bioavailability. Researchers are investigating its role in synthesizing novel antiviral and antibacterial agents, addressing the rising demand for new therapeutics in response to global health challenges.

The market for 3-(Chloromethyl)heptane is influenced by trends in specialty chemicals and advanced materials. As industries seek high-performance additives and intermediates, the demand for this compound is expected to grow. Manufacturers are focusing on improving production efficiency and purity to meet the needs of sectors such as agrochemicals, coatings, and personal care products.

Safety and handling of 3-(Chloromethyl)heptane are critical considerations in laboratory and industrial settings. Proper storage in tightly sealed containers, away from heat and moisture, is essential to maintain its stability. Users should follow standard protocols for handling chlorinated compounds, including the use of personal protective equipment (PPE) and adequate ventilation.

Recent advancements in analytical techniques, such as gas chromatography-mass spectrometry (GC-MS), have enhanced the ability to characterize and quantify 3-(Chloromethyl)heptane in complex mixtures. These methods are crucial for quality control and regulatory compliance, ensuring the compound meets industry standards.

For researchers and professionals seeking detailed information on 3-(Chloromethyl)heptane, reliable sources include chemical databases, patent literature, and academic journals. Frequently asked questions (FAQs) about this compound often revolve around its synthesis, reactivity, and commercial availability, reflecting the interests of chemists and engineers working in applied sciences.

In summary, 3-(Chloromethyl)heptane (CAS No. 123-04-6) is a valuable chemical intermediate with diverse applications. Its role in organic synthesis, coupled with ongoing research into sustainable uses, positions it as a compound of continued relevance in scientific and industrial communities. As innovation drives new applications, this chlorinated hydrocarbon will remain an important tool for chemists worldwide.